Cas no 76638-13-6 (7,7-Dimethyloxepan-2-one)

7,7-Dimethyloxepan-2-one structure
7,7-Dimethyloxepan-2-one structure
Product Name:7,7-Dimethyloxepan-2-one
CAS No:76638-13-6
MF:C8H14O2
MW:142.195562839508
CID:2801564
PubChem ID:69705078
Update Time:2025-04-21

7,7-Dimethyloxepan-2-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID60741129
    • 7,7-Dimethyloxepan-2-one
    • SCHEMBL6209797
    • 76638-13-6
    • DTXCID20691873
    • Inchi: 1S/C8H14O2/c1-8(2)6-4-3-5-7(9)10-8/h3-6H2,1-2H3
    • InChI Key: DPDKDGXYHZLYEH-UHFFFAOYSA-N
    • SMILES: O1C(CCCCC1(C)C)=O

Computed Properties

  • Exact Mass: 142.099379685g/mol
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų
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